1-(5-Fluoropyrimidin-2-yl)-4-(2-thiophen-2-ylacetyl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(5-Fluoropyrimidin-2-yl)-4-(2-thiophen-2-ylacetyl)piperazin-2-one, also known as TFPP, is a chemical compound that has shown great potential in scientific research. It is a piperazine derivative that has been synthesized using various methods and has been found to have a wide range of applications in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of 1-(5-Fluoropyrimidin-2-yl)-4-(2-thiophen-2-ylacetyl)piperazin-2-one involves the inhibition of various enzymes and proteins involved in cancer cell growth and inflammation. This compound has been found to inhibit the activity of thymidylate synthase, an enzyme involved in DNA synthesis, and VEGF, a protein involved in angiogenesis. This compound has also been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit angiogenesis, and inhibit the production of pro-inflammatory cytokines. This compound has also been found to have antioxidant properties and can scavenge free radicals.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(5-Fluoropyrimidin-2-yl)-4-(2-thiophen-2-ylacetyl)piperazin-2-one in lab experiments include its high potency and selectivity towards cancer cells and its ability to inhibit angiogenesis and inflammation. However, this compound has some limitations, such as its poor solubility in water and its potential toxicity to normal cells.
Future Directions
1-(5-Fluoropyrimidin-2-yl)-4-(2-thiophen-2-ylacetyl)piperazin-2-one has shown great potential in scientific research, and several future directions can be explored. One possible direction is to study the synergistic effects of this compound with other chemotherapeutic agents. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound to optimize its therapeutic potential. Additionally, this compound can be modified to improve its solubility and reduce its toxicity to normal cells.
Synthesis Methods
The synthesis of 1-(5-Fluoropyrimidin-2-yl)-4-(2-thiophen-2-ylacetyl)piperazin-2-one involves the reaction of 5-Fluorouracil with 2-thiophen-2-ylacetic acid to form the intermediate compound. The intermediate is then reacted with piperazine and cyclized to form the final product, this compound. Several methods have been used to synthesize this compound, including microwave-assisted synthesis, solvent-free synthesis, and one-pot synthesis.
Scientific Research Applications
1-(5-Fluoropyrimidin-2-yl)-4-(2-thiophen-2-ylacetyl)piperazin-2-one has been extensively studied for its potential application in the field of cancer research. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been studied for its potential use as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines.
properties
IUPAC Name |
1-(5-fluoropyrimidin-2-yl)-4-(2-thiophen-2-ylacetyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13FN4O2S/c15-10-7-16-14(17-8-10)19-4-3-18(9-13(19)21)12(20)6-11-2-1-5-22-11/h1-2,5,7-8H,3-4,6,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBSLDPCSYZZLCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)CN1C(=O)CC2=CC=CS2)C3=NC=C(C=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.